2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 2-[(4-methylphenyl)sulfonylmethyl]pyrrolidine
• InChI: InChI=1S/C12H17NO2S/c1-10-4-6-12(7-5-10)16(14,15)9-11-3-2-8-13-11/h4-7,11,13H,2-3,8-9H2,1H3
• InChI Key: QLXVGHPFBMCPPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2CCCN2

Description

2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine ( 1017363-62-0) is a chemical compound of significant interest in medicinal and organic chemistry research. With the molecular formula C12H17NO2S and a molecular weight of 239.33, this reagent features a pyrrolidine ring linked to a 4-methylbenzenesulfonyl (tosyl) group via a methylene bridge. This structure combines two privileged pharmacophores: the saturated, three-dimensional pyrrolidine ring and the sulfonamide functional group . The pyrrolidine ring is a versatile scaffold in drug discovery, prized for its ability to efficiently explore pharmacophore space due to sp3-hybridization, influence the stereochemistry of a molecule, and contribute to favorable physicochemical properties . Simultaneously, sulfonamides are a therapeutically valuable class of compounds, widely investigated for their diverse biological activities, including antibacterial, antiviral, and anti-inflammatory properties . The specific combination of these features makes this compound a valuable building block for the synthesis of novel molecules and a potential candidate for probing biological mechanisms. Researchers can leverage this reagent in the development of new synthetic methodologies, such as in asymmetric organocatalysis, inspired by related pyrrolidine-sulfoxide catalysts , or in the construction of potential neuropeptide FF (NPFF) receptor ligands, given the relevance of pyrrolidine cores in this field of neuroscience research . This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine typically involves the reaction of pyrrolidine with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for 2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, where nucleophiles such as amines or thiols replace the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives of the pyrrolidine ring.

Reduction: Reduced forms of the sulfonyl group.

Substitution: Substituted pyrrolidine derivatives with various functional groups replacing the sulfonyl group.

Scientific Research Applications

2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Physical and Crystallographic Properties

Substituents significantly influence crystallographic parameters. For example:

• 1-[(4-Methylbenzene)sulfonyl]pyrrolidine : Density ($D_x$) = 1.367 Mg/m³ (MoKα radiation) .
• 4-Methyl-N-propylbenzenesulfonamide : Lower density ($D_x$ = 1.304 Mg/m³) due to reduced molecular packing efficiency .

Research Findings and Challenges

• Synthetic Optimization : While aqueous bases (K₂CO₃, NaOH) in THF maximize yields for 1-tosylpyrrolidine derivatives , sterically hindered analogs (e.g., 2-CF₃) require inert conditions and prolonged reaction times .
• Crystallographic Analysis : Tools like OLEX2 enable precise determination of hydrogen-bonding networks, which are disrupted by bulky substituents (e.g., benzyl groups) .
• Contradictions: highlights proline-based derivatives synthesized via distinct methods (e.g., enaminoketone intermediates), underscoring the need for tailored approaches depending on substituent complexity .

Biological Activity

2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine is a compound characterized by a pyrrolidine ring with a 4-methylbenzenesulfonyl substituent. This unique structure enhances its reactivity and solubility, making it a subject of interest in medicinal chemistry and biological research. The sulfonyl group is particularly notable for its potential to form hydrogen bonds, which may influence the compound's interaction with various biological targets.

The molecular formula for 2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine is C$_{11}$H$_{15}$N O$_2$S. The synthesis of this compound can be achieved through several methods, including:

• Nucleophilic Substitution Reactions : Utilizing the reactivity of the sulfonyl group.
• Condensation Reactions : Between pyrrolidine derivatives and sulfonyl chlorides.

These synthetic routes allow for modifications that can enhance biological activity or selectivity against specific targets.

Preliminary studies indicate that 2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine exhibits significant binding affinity for various biological targets. The sulfonamide group may facilitate hydrogen bonding interactions with proteins or enzymes, potentially leading to inhibition or modulation of their activity.

• Protein Kinase Inhibition : Similar compounds have been studied for their ability to inhibit protein kinases, which play crucial roles in cellular signaling pathways. For instance, compounds with similar sulfonyl moieties have shown promise in targeting PfCLK3, a kinase essential for malaria parasite survival .

Case Studies

• Antiparasitic Activity : Research has indicated that pyrrolidine derivatives can inhibit the activity of specific enzymes in parasites such as Trypanosoma brucei. The enzyme pteridine reductase 1 (PTR1) is a critical target, and structural modifications of pyrrolidine compounds have led to enhanced inhibitory activity .
• Cancer Cell Proliferation : In studies involving cancer cell lines, compounds with similar structures demonstrated the ability to induce apoptosis and inhibit cell proliferation. For example, certain pyrrolidine-based compounds selectively induced degradation of AKT proteins, which are pivotal in cancer cell survival pathways .

Structure-Activity Relationship (SAR)

The biological activity of 2-[(4-Methylbenzenesulfonyl)methyl]pyrrolidine can be influenced by several structural modifications:

Modification Type	Impact on Activity
Alkyl chain length	Longer chains may enhance lipophilicity and membrane permeability
Substituents on the pyrrolidine ring	Altered electronic properties can improve binding affinity
Variations in the sulfonyl group	Different substituents can modulate hydrogen bonding capabilities